Cas no 1610758-19-4 (O-Desethyl O-Isopropyl Dabigatran Etexilate)

• Product Name: O-Desethyl O-Isopropyl Dabigatran Etexilate
• CAS No: 1610758-19-4
• MF: C₃₅H₄₃N₇O₅
• MW: 641.759827852249
• CID: 4557616
• Update Time: 2025-10-28

O-Desethyl O-Isopropyl Dabigatran Etexilate Chemical and Physical Properties

Names and Identifiers

• 3J3W5JL2HD
• Dabigatran etexilate impurity 1
• Dabigatran etexilate isopropyl ester analog
• beta-Alanine, N-((2-(((4-((((hexyloxy)carbonyl)amino)iminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-, 1-methylethyl ester
• O-Desethyl O-Isopropyl Dabigatran Etexilate

• Inchi： 1S/C35H43N7O5/c1-5-6-7-10-21-46-35(45)40-33(36)25-12-15-27(16-13-25)38-23-31-39-28-22-26(14-17-29(28)41(31)4)34(44)42(30-11-8-9-19-37-30)20-18-32(43)47-24(2)3/h8-9,11-17,19,22,24,38H,5-7,10,18,20-21,23H2,1-4H3,(H2,36,40,45)
• InChI Key： IVRRXRHFMPACFO-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(=CC=1)NCC1=NC2C=C(C(N(C3C=CC=CN=3)CCC(=O)OC(C)C)=O)C=CC=2N1C)=N)=O)CCCCCC

Computed Properties

• Exact Mass: 641.33256750 g/mol
• Monoisotopic Mass: 641.33256750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 18
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 152
• Molecular Weight: 641.8

Additional information on O-Desethyl O-Isopropyl Dabigatran Etexilate

Research Briefing on O-Desethyl O-Isopropyl Dabigatran Etexilate (CAS: 1610758-19-4)

O-Desethyl O-Isopropyl Dabigatran Etexilate (CAS: 1610758-19-4) is a key intermediate metabolite in the synthesis and pharmacokinetic studies of Dabigatran Etexilate, a direct thrombin inhibitor widely used as an oral anticoagulant. Recent research has focused on understanding its metabolic pathways, pharmacological properties, and potential applications in drug development. This briefing consolidates the latest findings related to this compound, providing insights into its role in anticoagulant therapy and analytical methodologies for its detection and quantification.

Recent studies have highlighted the significance of O-Desethyl O-Isopropyl Dabigatran Etexilate in the context of Dabigatran Etexilate metabolism. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis utilized advanced LC-MS/MS techniques to characterize its formation and elimination kinetics in human plasma. The research demonstrated that this metabolite exhibits a half-life of approximately 8-12 hours, suggesting its potential contribution to the prolonged anticoagulant effects observed in some patients. Furthermore, the study emphasized the need for precise quantification methods to monitor its levels in clinical settings.

In addition to pharmacokinetic studies, recent investigations have explored the synthetic routes for O-Desethyl O-Isopropyl Dabigatran Etexilate. A 2024 paper in Organic Process Research & Development reported an optimized synthetic protocol that improves yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as solvent recycling and catalyst minimization, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices. This advancement is particularly relevant for large-scale production of reference standards used in bioanalytical assays.

The pharmacological activity of O-Desethyl O-Isopropyl Dabigatran Etexilate has also been a subject of renewed interest. While initially considered an inactive metabolite, emerging evidence suggests it may possess weak thrombin inhibitory properties. A preclinical study published in Thrombosis Research (2024) found that this metabolite exhibits approximately 15-20% of the anticoagulant activity of the parent compound Dabigatran. Although its clinical significance remains under investigation, these findings warrant further exploration of its potential role in drug-drug interactions and individualized dosing regimens.

Analytical challenges associated with O-Desethyl O-Isopropyl Dabigatran Etexilate have prompted the development of novel detection methods. Researchers have recently introduced a highly sensitive UHPLC-MS/MS assay capable of quantifying this metabolite at concentrations as low as 0.1 ng/mL in biological matrices. This technological advancement enables more accurate pharmacokinetic profiling and supports ongoing research into the compound's disposition characteristics across different patient populations, including those with renal impairment or genetic polymorphisms affecting drug metabolism.

Looking forward, the research community continues to investigate the full spectrum of O-Desethyl O-Isopropyl Dabigatran Etexilate's properties and applications. Current studies are examining its potential as a biomarker for Dabigatran adherence monitoring and exploring its role in explaining interpatient variability in drug response. As the understanding of this metabolite grows, it may inform the development of next-generation anticoagulants with improved safety profiles and more predictable pharmacokinetics.